1-(2-fluorobenzyl)-4-methyl-1,4-diazepane

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-methyl-1,4-diazepane
• InChI: InChI=1S/C13H19FN2/c1-15-7-4-8-16(10-9-15)11-12-5-2-3-6-13(12)14/h2-3,5-6H,4,7-11H2,1H3
• InChI Key: YYGNNOOBTDVTEI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CC2=CC=CC=C2F
• Molecular Formula: C13H19FN2
• Molecular Weight: 222.30 g/mol

Description

1,4-Diazepanes are a class of seven-membered heterocyclic compounds that have gained interest due to their biological activities and potential applications in medicinal chemistry. 1-(2-fluorobenzyl)-4-methyl-1,4-diazepane is a specific derivative within this class, characterized by the presence of a 2-fluorobenzyl group and a methyl group at specific positions on the diazepane ring.

Synthesis Analysis

The synthesis of 1,4-diazepanes, including derivatives like this compound, often involves strategies such as the intramolecular coupling of amino acids or multicomponent reactions. For instance, Fanter et al. (2017) detailed a chiral-pool synthesis approach for 1,4-diazepanes using enantiomerically pure amino acids and employing intramolecular EDC coupling (Fanter et al., 2017). Similarly, Geng et al. (2019) described a multicomponent dicyclization and ring-opening sequence for synthesizing benzo[e][1,4]diazepin-3-ones, a related structure (Geng et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for use as a drug, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult the relevant safety data sheets.